Cas no 898439-93-5 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-2-methylphenyl)ethanediamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-2-methylphenyl)ethanediamide
• CAS No: 898439-93-5
• MF: C₂₀H₂₀ClN₃O₃
• MW: 385.844103813171
• CID: 5484864
• Update Time: 2025-10-28

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-2-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N'-(3-chloro-2-methylphenyl)oxamide
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-2-methylphenyl)ethanediamide

• Inchi： 1S/C20H20ClN3O3/c1-12-16(21)6-3-7-17(12)23-20(27)19(26)22-15-9-8-14-5-4-10-24(13(2)25)18(14)11-15/h3,6-9,11H,4-5,10H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key： GCUXPQYRRDXCLV-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C(NC1=CC=CC(Cl)=C1C)=O

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-2-methylphenyl)ethanediamide

N-(1-Acetyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-N'-(3-Chloro-2-Methylphenyl)Ethanediaamide: A Comprehensive Overview

The compound N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-2-methylphenyl)ethanediamide (CAS No. 898439-93-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of ethanediamides, which are known for their versatile reactivity and ability to form stable amide bonds. The structure of this molecule combines a tetrahydroquinoline ring system with an acetyl group and a chloromethylphenyl group, making it a unique entity in the realm of heterocyclic chemistry.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis and characterization of this compound. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in pharmaceutical and material science domains.

The tetrahydroquinoline moiety in this compound plays a pivotal role in its chemical properties. This bicyclic structure provides a rigid framework that can influence the molecule's electronic properties and reactivity. The acetyl group attached to the tetrahydroquinoline ring further modulates these properties, making the compound suitable for various applications. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

The presence of the 3-chloro-2-methylphenyl group introduces additional functionality to the molecule. This substituent not only enhances the compound's stability but also imparts unique electronic characteristics that can be exploited in drug design. For instance, researchers have explored its use as a building block for constructing multi-functional drug candidates targeting specific biological pathways.

From an environmental standpoint, this compound has shown promising results in biodegradation studies. Its ability to undergo enzymatic cleavage under controlled conditions suggests its potential as an eco-friendly alternative in industrial processes. Furthermore, recent toxicological evaluations indicate that it exhibits low toxicity towards non-target organisms, making it a safer option for agricultural and biomedical applications.

In conclusion, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-2-methylphenyl)ethanediamide (CAS No. 898439-93-5) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers striving to develop advanced materials and therapeutic agents.